Cas no 6829-31-8 (1-β-D-Arabinofuranosyl-5-methylcytosine)
1-β-D-Arabinofuranosyl-5-methylcytosine is a nucleoside analog characterized by the incorporation of a 5-methylcytosine base linked to a β-D-arabinofuranosyl sugar moiety. This structural modification enhances its stability and potential biological activity, making it a valuable intermediate in nucleic acid research and therapeutic development. Its arabinofuranosyl configuration distinguishes it from conventional ribose or deoxyribose nucleosides, offering unique interactions with enzymatic systems. The 5-methylation of cytosine further influences its binding affinity and metabolic resistance, which may be advantageous in epigenetic studies or antiviral/anticancer applications. This compound is particularly useful for investigating modified nucleoside behavior in biochemical pathways and designing novel nucleotide-based therapeutics.
6829-31-8 structure
Product Name:1-β-D-Arabinofuranosyl-5-methylcytosine
CAS No:6829-31-8
MF:C10H15N3O5
MW:257.243202447891
CID:969879
PubChem ID:97000
Update Time:2025-05-27
1-β-D-Arabinofuranosyl-5-methylcytosine Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-1-(beta-D-arabinofuranosyl)-5-methylpyrimidin-2(1H)-one
- 2(1H)-Pyrimidinone, 4-amino-1-beta-D-arabinofuranosyl-5-methyl-
- NSC 529544
- 5-Methyl ara-C
- NSC 96372
- 6829-31-8
- 4-Amino-1-beta-D-arabinofuranosyl-5-methyl-2(1H)-pyrimidinone
- 1-beta-D-Arabinofuranosyl-5-methylcytosine
- 4-Amino-1-((2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidin-2(1H)-one
- 1beta-D-Arabinofuranosyl-5-methylcytosine
- DTXSID101016978
- SCHEMBL5953706
- 4-amino-1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidin-2-one
- 1-?-D-Arabinofuranosyl-5-methylcytosine
- 4-Amino-1-((2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidin-2(1H)-one; 4-Amino-1-beta-D-arabinofuranosyl-5-methyl-2(1H)-pyrimidinone, NSC 529544; NSC 96372;
- 5-Methylarabinosylcytosine
- 1 beta-D-arabinofuranosyl-5-methylcytosine
- 1-β-D-Arabinofuranosyl-5-methylcytosine
-
- Inchi: 1S/C10H15N3O5/c1-4-2-13(10(17)12-8(4)11)9-7(16)6(15)5(3-14)18-9/h2,5-7,9,14-16H,3H2,1H3,(H2,11,12,17)/t5-,6-,7+,9-/m1/s1
- InChI Key: ZAYHVCMSTBRABG-JAGXHNFQSA-N
- SMILES: O1[C@H](CO)[C@H]([C@@H]([C@@H]1N1C(N=C(C(C)=C1)N)=O)O)O
Computed Properties
- Exact Mass: 257.101
- Monoisotopic Mass: 257.101
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _2
- Topological Polar Surface Area: 129Ų
Experimental Properties
- Density: 1.79
- Boiling Point: 537.5°C at 760 mmHg
- Flash Point: 278.9°C
- Refractive Index: 1.725
- PSA: 130.83000
- LogP: -1.67340
1-β-D-Arabinofuranosyl-5-methylcytosine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
1-β-D-Arabinofuranosyl-5-methylcytosine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A774180-.5mg |
1-b-D-Arabinofuranosyl-5-methylcytosine |
6829-31-8 | .5mg |
$ 138.00 | 2023-04-19 | ||
| TRC | A774180-0.5mg |
1-β-D-Arabinofuranosyl-5-methylcytosine |
6829-31-8 | 0.5mg |
$ 110.00 | 2022-06-07 | ||
| TRC | A774180-2.5mg |
1-b-D-Arabinofuranosyl-5-methylcytosine |
6829-31-8 | 2.5mg |
$ 552.00 | 2023-04-19 | ||
| TRC | A774180-5mg |
1-b-D-Arabinofuranosyl-5-methylcytosine |
6829-31-8 | 5mg |
$ 1074.00 | 2023-04-19 |
1-β-D-Arabinofuranosyl-5-methylcytosine Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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